1-(3-methoxyphenyl)-1H-pyrazole-4-carbaldehyde

• IUPAC Name: 1-(3-methoxyphenyl)pyrazole-4-carbaldehyde
• InChI: InChI=1S/C11H10N2O2/c1-15-11-4-2-3-10(5-11)13-7-9(8-14)6-12-13/h2-8H,1H3
• InChI Key: CYYDFDPOVHJFNU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C=C(C=N2)C=O
• Molecular Formula: C11H10N2O2
• DSSTOX Substance ID: DTXSID80589681
• Molecular Weight: 202.21 g/mol
• CAS No.: 1013835-89-6

Description

1-(3-methoxyphenyl)-1H-pyrazole-4-carbaldehyde is a useful research compound. Its molecular formula is C11H10N2O2 and its molecular weight is 202.21 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

The compound 1-(3-methoxyphenyl)-1H-pyrazole-4-carbaldehyde is a versatile intermediate in organic synthesis. Its derivatives have been explored for various biological activities. For instance, a direct reductive amination of this compound with 3-chloro-4-fluoroaniline using NaBH4/I2 as a reducing agent under neutral conditions at room temperature was reported, highlighting its utility in synthesizing biologically active molecules (Bawa, Ahmad, & Kumar, 2009). Additionally, its derivatives have been evaluated for antimicrobial activity, where novel chitosan Schiff bases based on heterocyclic moieties demonstrated dependency on the Schiff base moiety for antimicrobial efficacy (Hamed et al., 2020).

Antioxidant and Anti-inflammatory Activities

A series of 1-Benzoyl-3-phenyl-1H-pyrazole-4-carbaldehyde derivatives were synthesized and showed significant antioxidant and anti-inflammatory activities, suggesting the potential of these compounds in therapeutic applications (Sudha, Subbaiah, & Mahalakshmi, 2021).

Synthesis and Characterization of Pyrazole Derivatives

Efficient methods for synthesizing pyrazole derivatives have been developed, including ultrasound-assisted synthesis. These compounds exhibit promising antimicrobial properties and moderate antioxidant activity, indicating their potential in pharmaceutical development (Prasath et al., 2015).

Molecular Docking and Anticonvulsant Studies

New pyrazole analogues have been synthesized and evaluated for their anticonvulsant and analgesic activities. The study suggests the potential of these compounds in treating neurological disorders, supported by molecular docking studies that indicate a good affinity towards the active sites of target enzymes (Viveka et al., 2015).

Chemical Synthesis and Crystallography

The title compound and its derivatives have been subject to extensive chemical synthesis and crystallographic studies to understand their structure and reactivity. These studies provide insights into the molecular arrangements and interactions that could be beneficial for designing drugs with specific pharmacological activities (Cuartas et al., 2017).

Mechanism of Action

Target of Action

For instance, a compound with a similar structure, 2-Amino-4-(3,4-(methylenedioxy)benzylamino)-6-(3-methoxyphenyl)pyrimidine (AMBMP), has been identified as a senescence inducer . It was found to target tubulin, a protein that is crucial for cell division and structure .

Mode of Action

For example, AMBMP was found to inhibit tubulin polymerization, disrupting cell division and inducing senescence .

Biochemical Pathways

For instance, AMBMP, which targets tubulin, would affect the mitotic spindle assembly, a crucial process in cell division .

Pharmacokinetics

Similar compounds like curcumin, which also contains a methoxyphenyl group, have been found to have low systemic bioavailability following oral dosing due to extensive first-pass metabolism and molecular instability .

Result of Action

Based on the effects of similar compounds, it could potentially induce changes in cell division and structure, potentially leading to cellular senescence .

Biochemical Analysis

Biochemical Properties

1-(3-Methoxyphenyl)-1H-pyrazole-4-carbaldehyde plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with cytochrome P450 enzymes, which are crucial for the metabolism of many substances . The nature of these interactions often involves the binding of this compound to the active site of the enzyme, thereby influencing its activity.

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. It has been shown to influence cell signaling pathways, gene expression, and cellular metabolism. For example, in certain cell types, this compound can modulate the expression of genes involved in oxidative stress responses . Additionally, it affects cellular metabolism by altering the activity of key metabolic enzymes.

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It binds to specific biomolecules, leading to enzyme inhibition or activation. For instance, it can inhibit the activity of certain kinases, thereby affecting downstream signaling pathways . Furthermore, this compound can induce changes in gene expression by interacting with transcription factors.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under certain conditions but may degrade under others, leading to a decrease in its efficacy . Long-term exposure to the compound can result in sustained changes in cellular processes.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit beneficial effects, such as enhanced metabolic activity. At high doses, it can cause toxic or adverse effects, including oxidative stress and cellular damage . Threshold effects have been observed, indicating that there is a specific dosage range within which the compound is effective without being harmful.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes such as cytochrome P450, which play a role in its metabolism . The compound can affect metabolic flux and alter metabolite levels, thereby influencing overall metabolic homeostasis.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It interacts with transporters and binding proteins that facilitate its movement across cellular membranes . The compound’s localization and accumulation within specific tissues can impact its overall activity and efficacy.

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. It is directed to specific compartments or organelles through targeting signals and post-translational modifications . This localization can influence the compound’s interactions with other biomolecules and its overall biochemical effects.